![molecular formula C21H23ClN2O5 B247816 2-(4-Chloro-phenoxy)-1-[4-(2,3-dimethoxy-benzoyl)-piperazin-1-yl]-ethanone](/img/structure/B247816.png)
2-(4-Chloro-phenoxy)-1-[4-(2,3-dimethoxy-benzoyl)-piperazin-1-yl]-ethanone
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Overview
Description
2-(4-Chloro-phenoxy)-1-[4-(2,3-dimethoxy-benzoyl)-piperazin-1-yl]-ethanone is a chemical compound that has been widely researched for its potential applications in the field of medicine. This compound belongs to the class of piperazine derivatives and has been found to exhibit promising pharmacological properties.
Mechanism of Action
The mechanism of action of 2-(4-Chloro-phenoxy)-1-[4-(2,3-dimethoxy-benzoyl)-piperazin-1-yl]-ethanone is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. It has also been found to inhibit the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to exhibit potent anti-inflammatory and analgesic activities. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-(4-Chloro-phenoxy)-1-[4-(2,3-dimethoxy-benzoyl)-piperazin-1-yl]-ethanone in lab experiments is its potent pharmacological activity. This compound has been found to exhibit significant anti-inflammatory, analgesic, and anti-tumor activities, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 2-(4-Chloro-phenoxy)-1-[4-(2,3-dimethoxy-benzoyl)-piperazin-1-yl]-ethanone. One direction is to further investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in the treatment of other inflammatory conditions such as rheumatoid arthritis. Additionally, further research is needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties for drug development.
Synthesis Methods
The synthesis of 2-(4-Chloro-phenoxy)-1-[4-(2,3-dimethoxy-benzoyl)-piperazin-1-yl]-ethanone involves the reaction of 4-chlorophenol with 2,3-dimethoxybenzoyl chloride to form 2,3-dimethoxy-4-chlorobenzophenone. This intermediate is then reacted with piperazine in the presence of a base to produce the final product.
Scientific Research Applications
The scientific research on 2-(4-Chloro-phenoxy)-1-[4-(2,3-dimethoxy-benzoyl)-piperazin-1-yl]-ethanone has primarily focused on its potential therapeutic applications. This compound has been found to exhibit significant anti-inflammatory, analgesic, and anti-tumor activities. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C21H23ClN2O5 |
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Molecular Weight |
418.9 g/mol |
IUPAC Name |
2-(4-chlorophenoxy)-1-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]ethanone |
InChI |
InChI=1S/C21H23ClN2O5/c1-27-18-5-3-4-17(20(18)28-2)21(26)24-12-10-23(11-13-24)19(25)14-29-16-8-6-15(22)7-9-16/h3-9H,10-14H2,1-2H3 |
InChI Key |
BOXPLJKFTBPDCZ-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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